Cas no 898761-13-2 (3-(4-Bromophenyl)-3'-carboethoxypropiophenone)

• Product Name: 3-(4-Bromophenyl)-3'-carboethoxypropiophenone
• CAS No: 898761-13-2
• MF: C₁₈H₁₇BrO₃
• MW: 361.229784727097
• CID: 4719055
• Update Time: 2025-07-19

3-(4-Bromophenyl)-3'-carboethoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3'-carboethoxypropiophenone
• Ethyl 3-(3-(4-bromophenyl)propanoyl)benzoate
• 3-(4-Bromophenyl)-3'-carboethoxypropiophenone

• Inchi： 1S/C18H17BrO3/c1-2-22-18(21)15-5-3-4-14(12-15)17(20)11-8-13-6-9-16(19)10-7-13/h3-7,9-10,12H,2,8,11H2,1H3
• InChI Key： NQKFOPVKSJBNFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 375
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-Bromophenyl)-3'-carboethoxypropiophenone

Research Briefing on 3-(4-Bromophenyl)-3'-carboethoxypropiophenone (CAS: 898761-13-2): Recent Advances and Applications

3-(4-Bromophenyl)-3'-carboethoxypropiophenone (CAS: 898761-13-2) is a brominated aromatic ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in drug discovery, focusing on its role as a key building block for the construction of complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-(4-Bromophenyl)-3'-carboethoxypropiophenone as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's ability to undergo efficient Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl groups at the bromophenyl moiety. This flexibility has opened new avenues for structure-activity relationship (SAR) studies in the design of next-generation BTK inhibitors for autoimmune diseases and hematologic malignancies.

Another significant application of this compound was reported in a recent ACS Chemical Biology publication, where it was utilized as a core scaffold for developing fluorescent probes targeting G protein-coupled receptors (GPCRs). The carboethoxy group in 3-(4-Bromophenyl)-3'-carboethoxypropiophenone was found to be particularly amenable to modification, allowing for the incorporation of various fluorophores without compromising receptor binding affinity. These probes have demonstrated utility in high-throughput screening and live-cell imaging applications.

From a synthetic chemistry perspective, advances in the preparation of 3-(4-Bromophenyl)-3'-carboethoxypropiophenone have been achieved through improved catalytic systems. A 2024 study in Organic Process Research & Development described a palladium-catalyzed carbonylative coupling approach that significantly enhances the yield and purity of the compound while reducing the environmental impact of its production. This development is particularly relevant for scaling up manufacturing processes in pharmaceutical applications.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) have provided insights into the conformational flexibility of 3-(4-Bromophenyl)-3'-carboethoxypropiophenone, explaining its adaptability in various molecular recognition contexts. These findings are informing the design of more effective drug candidates that leverage this scaffold.

Looking forward, researchers are exploring the potential of 3-(4-Bromophenyl)-3'-carboethoxypropiophenone in emerging areas such as targeted protein degradation and covalent inhibitor design. Its unique structural features make it particularly suitable for these applications, with several patent applications filed in 2024 indicating growing commercial interest in this chemical entity.